Cas no 2645418-58-0 (3-bromo-7-(methyl-d3)pyrido[2,3-d]pyridazin-8(7H)-one)
2645418-58-0 structure
Product Name:3-bromo-7-(methyl-d3)pyrido[2,3-d]pyridazin-8(7H)-one
CAS No:2645418-58-0
MF:C8H6BrN3O
MW:243.075225353241
CID:6825971
PubChem ID:172402204
Update Time:2025-02-26
3-bromo-7-(methyl-d3)pyrido[2,3-d]pyridazin-8(7H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-7-(methyl-d3)pyrido[2,3-d]pyridazin-8(7H)-one
- 2645418-58-0
- CS-24132
-
- Inchi: 1S/C8H6BrN3O/c1-12-8(13)7-5(3-11-12)2-6(9)4-10-7/h2-4H,1H3/i1D3
- InChI Key: FLGSXDXGZMLJAR-FIBGUPNXSA-N
- SMILES: BrC1=CN=C2C(N(C([2H])([2H])[2H])N=CC2=C1)=O
Computed Properties
- Exact Mass: 241.98825Da
- Monoisotopic Mass: 241.98825Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 45.6Ų
3-bromo-7-(methyl-d3)pyrido[2,3-d]pyridazin-8(7H)-one Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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